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Compound of Interest

Compound Name: Irbesartan-d6

Cat. No.: B12392479

Essential Safety and Handling Guide for Irbesartan-
d6

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Irbesartan-d6. The following procedures are
designed to ensure a safe laboratory environment and proper disposal of waste.

Irbesartan is a potent angiotensin Il receptor antagonist.[1][2] The deuterated form, Irbesartan-
d6, is often used in research and development.[2] While specific toxicity data for Irbesartan-d6
is limited, it should be handled with the same precautions as Irbesartan due to its similar
structure and pharmacological activity. Irbesartan is suspected of damaging fertility or the
unborn child and may cause damage to kidneys through prolonged or repeated exposure if
swallowed.[3]

Personal Protective Equipment (PPE)

Consistent use of appropriate personal protective equipment is mandatory to minimize
exposure.
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PPE Item Specification

Rationale

Two pairs of nitrile gloves
Gloves
(chemotherapy-grade)

Prevents skin contact. Double-
gloving is recommended when

handling potent compounds.[4]

] Safety glasses with side
Eye Protection _
shields or safety goggles

Protects eyes from dust and
splashes.[3][5][6]

Disposable, low-permeability
Lab Coat fabric with a solid front, long

sleeves, and tight-fitting cuffs

Prevents contamination of

personal clothing.[4]

Respiratory Protection NIOSH-approved respirator

Required if there is a potential

for aerosol or dust generation.

[3][6]

Engineering Controls

Control Measure Specification

Rationale

Ventilation Work in a well-ventilated area.

Minimizes inhalation exposure.

[3](5]

Use a certified chemical fume
Chemical Fume Hood hood for all weighing and

solution preparation activities.

Contains dust and vapors,
preventing their release into

the laboratory environment.[7]

Handling and Storage

Precautions for Safe Handling:

Obtain special instructions before use.[3]

Avoid contact with skin and eyes.[3]

Avoid the formation of dust and aerosols.[7][8]

Do not handle until all safety precautions have been read and understood.[3]
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e Wash hands thoroughly after handling.[3]
e Do not eat, drink, or smoke in areas where the compound is handled.[3][9]

Conditions for Safe Storage:

Store in a cool, dry, and well-ventilated place.[8]

Keep the container tightly closed.[6][8]

Recommended storage is often refrigerated (2-8 °C).[8]

Store locked up.[3][6]

Accidental Release Measures

In the event of a spill, follow these procedures:

Step Action
1. Evacuation Evacuate personnel from the immediate area.
2. Ventilation Ensure the area is well-ventilated.

_ Prevent further leakage or spillage if safe to do
3. Containment )
s0.[9] Do not let the product enter drains.[8][9]

For solid spills, gently sweep up the material to
avoid creating dust and place it in a suitable,

4. Clean-up closed container for disposal.[8] For liquid spills,
absorb with an inert material and place in a

sealed container for disposal.

Clean the spill area thoroughly with an
5. Decontamination appropriate solvent and then with soap and

water.

Disposal Plan

All waste containing Irbesartan-d6é must be treated as hazardous waste.
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Waste Type Disposal Procedure

Collect in a labeled, sealed container. Dispose
Solid Waste of in accordance with local, state, and federal

regulations for pharmaceutical waste.[3]

Collect in a labeled, sealed, and compatible
o solvent waste container. Dispose of in
Liquid Waste )
accordance with local, state, and federal

regulations.[3]

Dispose of as hazardous waste in a sealed bag.

[4]

Contaminated PPE

For unused or expired medicine, drug take-back programs are the preferred method of
disposal.[10][11] If a take-back program is not available, the medicine can be disposed of in the
household trash by mixing it with an undesirable substance like used coffee grounds or cat litter
and placing it in a sealed container.[10][12]

First Aid Measures
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is

Inhalation difficult, give oxygen. Seek medical attention.[3]

[5]

Immediately wash the affected area with plenty
_ of soap and water. Remove contaminated
Skin Contact ) ) S
clothing. Get medical attention if irritation

develops.[5][7]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Get medical attention.[3][5]

Do NOT induce vomiting unless directed by
Ingestion medical personnel. Rinse mouth with water.

Seek immediate medical attention.[3][5][9]

Handling Workflow for Irbesartan-d6

The following diagram outlines the standard operating procedure for handling Irbesartan-d6 in
a laboratory setting.
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l
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Caption: Workflow for safe handling of Irbesartan-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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